Cas no 1897743-27-9 ((5-(Pyridin-2-yl)isoxazol-4-yl)methanol)

• Product Name: (5-(Pyridin-2-yl)isoxazol-4-yl)methanol
• CAS No: 1897743-27-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5044848
• Update Time: 2025-06-19

(5-(Pyridin-2-yl)isoxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(pyridin-2-yl)isoxazol-4-yl)methanol
• (5-pyridin-2-yl-1,2-oxazol-4-yl)methanol
• (5-(Pyridin-2-yl)isoxazol-4-yl)methanol

• Inchi： 1S/C9H8N2O2/c12-6-7-5-11-13-9(7)8-3-1-2-4-10-8/h1-5,12H,6H2
• InChI Key： BNTBELICZWUEIU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CN=2)=C(C=N1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.1
• Topological Polar Surface Area: 59.2

Additional information on (5-(Pyridin-2-yl)isoxazol-4-yl)methanol

Introduction to (5-(Pyridin-2-yl)isoxazol-4-yl)methanol (CAS No: 1897743-27-9)

(5-(Pyridin-2-yl)isoxazol-4-yl)methanol, identified by the CAS number 1897743-27-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol exhibits a unique structural framework that combines a pyridine moiety with an isoxazole ring, making it a versatile intermediate in the development of novel therapeutic agents. The compound's molecular architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

The pyridine component of (5-(Pyridin-2-yl)isoxazol-4-yl)methanol is well-known for its ability to interact with biological targets such as enzymes and receptors, often through hydrogen bonding and hydrophobic interactions. This feature has made pyridine derivatives valuable in drug design, particularly in the development of small-molecule inhibitors. The isoxazole ring, on the other hand, introduces additional functional groups that can participate in various chemical reactions, including nucleophilic additions and cyclizations, which are crucial for constructing more complex molecular structures.

In recent years, there has been growing interest in leveraging the structural features of (5-(Pyridin-2-yl)isoxazol-4-yl)methanol for the development of new pharmaceuticals. For instance, studies have demonstrated its potential utility in creating inhibitors targeting inflammatory pathways. The compound's ability to engage with biological systems makes it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of (5-(Pyridin-2-yl)isoxazol-4-yl)methanol is its synthetic versatility. The presence of both a hydroxymethyl group and a reactive isoxazole ring allows for diverse chemical modifications. These modifications can be tailored to enhance specific pharmacological properties, such as solubility, bioavailability, and metabolic stability. Such flexibility is essential for optimizing drug candidates throughout the development pipeline.

The compound has also been explored in the context of bioorganic synthesis, where its unique framework serves as a scaffold for constructing more complex molecules. Researchers have utilized (5-(Pyridin-2-yl)isoxazol-4-yl)methanol to develop novel analogs with enhanced binding affinity and selectivity. These efforts are critical for improving drug efficacy while minimizing off-target effects.

The latest research highlights several innovative applications of (5-(Pyridin-2-yl)isoxazol-4-yl)methanol. For example, studies have shown its potential in designing kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The compound's ability to disrupt kinase activity by binding to specific residues within the enzyme's active site makes it a valuable tool in this area.

In addition to its role in kinase inhibition, (5-(Pyridin-2-yl)isoxazol-4-yl)methanol has been investigated for its potential in modulating other biological targets. Research indicates that it may interact with receptors involved in pain perception and neurotransmitter release. These interactions could lead to the development of new treatments for neurological disorders.

The synthesis of (5-(Pyridin-2-yl)isoxazol-4-yl)methanol) involves multi-step organic reactions that highlight the compound's synthetic challenge and elegance. The process typically begins with the formation of the isoxazole ring followed by functionalization with the pyridine moiety. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The pharmacological evaluation of (5-(Pyridin-2-yl)isoxazol-4-ylmethanol) has revealed promising results in preclinical studies. These studies have demonstrated its ability to inhibit target enzymes with high selectivity and low toxicity. Such findings underscore the compound's potential as a lead molecule for further drug development.

The future prospects of (5-(Pyridin--2--ylylisoxazol--4--ylylmethanol) are vast, with ongoing research aimed at expanding its therapeutic applications. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with improved pharmacological profiles.

In conclusion, (5-(Pyridin--2--ylylisoxazol--4--ylylmethanol) (CAS No: 1897743--27--9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications and optimize its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs.